Cas no 20280-81-3 (4-Methoxycoumarin)

• Product Name: 4-Methoxycoumarin
• CAS No: 20280-81-3
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• MDL: MFCD00017349
• CID: 88163
• PubChem ID: 529426
• Update Time: 2025-11-02

4-Methoxycoumarin Chemical and Physical Properties

Names and Identifiers

• 4-Methoxycoumarin
• 4-methoxychromen-2-one
• METHOXYCINNAMIC ACID,4-(RG)
• METHOXYCOUMARIN,4-(RG)
• 4-methoxy-2h-chromen-2-on
• 4-methoxy-2H-chromen-2-one
• 4-methoxy-chromen-2-one
• 4-Methoxycoumarine
• 4-Methoxycourmarin
• 4-Methoxy-cumarin
• methoxy-4 coumarine
• 2H-1-Benzopyran-2-one, 4-methoxy-
• MLCMXDYMSAZNPC-UHFFFAOYSA-N
• 4 - Methoxycoumarin
• Coumarin, 4-methoxy-
• Maybridge3_005843
• MLS004491720
• 4-Hydroxycoumarin, methyl ether
• HMS1447J13
• STL371134
• 2H-1-Benzopyran-2-one,4-meth
• D73288
• CHEMBL452360
• 3-BENZYLOXYISOXAZOLE-5-CARBOXYLICACIDMETHYLESTER
• IDI1_017230
• FT-0618940
• 2(1H)-Benzopyran-2-one, 4-methoxy
• SCHEMBL1627582
• CS-0063208
• 2H-1-Benzopyran-2-one,4-methoxy-
• MFCD00017349
• 2-Methyl-5-phenyl-N-[4-(4-pyridinylmethyl)phenyl]-3-furamide
• 20280-81-3
• SMR003288678
• 1ST164099
• CS-15886
• DTXSID20174136
• AKOS025247530
• PD159110
• DB-045148
• 4-Methoxy-2H-1-benzopyran-2-one
• 4-methoxy coumarin

• MDL： MFCD00017349
• Inchi： 1S/C10H8O3/c1-12-9-6-10(11)13-8-5-3-2-4-7(8)9/h2-6H,1H3
• InChI Key： MLCMXDYMSAZNPC-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC=CC1=2)OC)=O
• BRN： 145960

Computed Properties

• Exact Mass: 176.04700
• Monoisotopic Mass: 176.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: Powder
• Density: 1.26
• Melting Point: 123-125°C
• Boiling Point: 347.8°Cat760mmHg
• Flash Point: 144.5°C
• Refractive Index: 1.581
• PSA: 39.44000
• LogP: 1.80160

4-Methoxycoumarin Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S24/25-S23
• Hazardous Material Identification：
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-Methoxycoumarin

4-Methoxycoumarin (CAS No. 20280-81-3): A Comprehensive Guide to Its Properties and Applications

4-Methoxycoumarin (CAS No. 20280-81-3) is a naturally occurring organic compound belonging to the coumarin derivatives family. Known for its pleasant aroma and versatile applications, this compound has garnered significant attention in industries ranging from fragrance formulation to pharmaceutical research. With the increasing demand for natural and synthetic aroma chemicals, understanding the properties and uses of 4-methoxycoumarin is more relevant than ever.

The chemical structure of 4-methoxycoumarin features a benzene ring fused to a pyrone ring, with a methoxy group at the 4-position. This unique structure contributes to its characteristic sweet, hay-like odor, making it a popular choice in perfumery and flavor enhancement. Recent trends in the fragrance industry highlight a growing preference for sustainable and naturally derived ingredients, positioning 4-methoxycoumarin as a key player in eco-friendly formulations.

In the pharmaceutical sector, 4-methoxycoumarin has shown promise due to its potential biological activities. Research suggests that it may exhibit antioxidant, anti-inflammatory, and even anticancer properties. These findings align with current consumer interest in plant-based therapeutics and holistic wellness solutions. As scientists continue to explore its mechanisms of action, 4-methoxycoumarin could become a cornerstone in the development of novel nutraceuticals and cosmeceuticals.

The synthesis of 4-methoxycoumarin typically involves the Pechmann condensation, a classic reaction in organic chemistry. This process, which combines resorcinol with ethyl acetoacetate in the presence of an acid catalyst, is frequently discussed in academic circles and industrial settings alike. For those searching for "how to synthesize 4-methoxycoumarin" or "Pechmann condensation mechanism," understanding these chemical pathways is crucial for both research and production purposes.

Beyond its scientific significance, 4-methoxycoumarin plays a vital role in food flavoring and beverage enhancement. Its ability to impart a warm, vanilla-like note makes it valuable in creating complex flavor profiles. With the global food industry increasingly focusing on clean-label ingredients, the demand for natural coumarin derivatives like 4-methoxycoumarin is expected to rise significantly in coming years.

Environmental considerations are also shaping the market for 4-methoxycoumarin. As regulations tighten around synthetic additives, manufacturers are exploring greener production methods. This shift responds to consumer queries about "eco-friendly fragrance ingredients" and "sustainable aroma chemicals," making 4-methoxycoumarin a topic of interest for both industry professionals and environmentally conscious consumers.

Quality control is paramount when working with 4-methoxycoumarin, particularly for applications in sensitive industries like cosmetics and pharmaceuticals. Analytical techniques such as HPLC and GC-MS are commonly employed to ensure purity and consistency. These methods are frequently searched by quality assurance professionals looking for "4-methoxycoumarin analysis methods" or "coumarin purity testing."

The global market for 4-methoxycoumarin is influenced by several factors, including regional regulations and consumer preferences. In Europe, where fragrance safety is strictly monitored, there's particular interest in "EU-compliant coumarin derivatives." Meanwhile, the Asia-Pacific region shows growing demand for 4-methoxycoumarin in traditional medicine applications, reflecting the compound's cultural significance in various healing practices.

Storage and handling of 4-methoxycoumarin require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in airtight containers away from direct sunlight helps maintain its stability. This practical information addresses common search queries like "how to store 4-methoxycoumarin" and "coumarin derivative shelf life," providing valuable guidance for end-users.

Looking ahead, innovation in 4-methoxycoumarin applications continues to expand. Recent studies explore its potential in organic electronics and advanced materials science, demonstrating the compound's versatility beyond traditional uses. These developments respond to growing interest in "bio-based functional materials" and "green chemistry innovations," positioning 4-methoxycoumarin as a compound with exciting future prospects.

For researchers and industry professionals seeking detailed specifications, 4-methoxycoumarin is typically characterized by its white crystalline appearance, melting point of 148-150°C, and molecular weight of 176.17 g/mol. These physical properties are frequently referenced in technical documents and material safety data sheets, addressing common professional inquiries about the compound's fundamental characteristics.

The economic aspect of 4-methoxycoumarin production is another area of interest. With fluctuations in raw material costs and changing regulatory landscapes, manufacturers often search for "4-methoxycoumarin market trends" and "coumarin derivative pricing." Understanding these market dynamics helps stakeholders make informed decisions about procurement and product development strategies.

In conclusion, 4-Methoxycoumarin (CAS No. 20280-81-3) represents a fascinating intersection of chemistry, commerce, and consumer trends. From its roots in natural products to its modern industrial applications, this compound continues to evolve alongside scientific advancements and market demands. Whether you're a chemist investigating its molecular properties, a formulator seeking innovative ingredients, or simply curious about "what is 4-methoxycoumarin used for," this versatile molecule offers endless opportunities for exploration and application across diverse fields.